Cas no 1807111-85-8 (Ethyl 3-bromomethyl-6-cyano-2-hydroxybenzoate)

• Product Name: Ethyl 3-bromomethyl-6-cyano-2-hydroxybenzoate
• CAS No: 1807111-85-8
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 4948101
• Update Time: 2025-05-19

Ethyl 3-bromomethyl-6-cyano-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromomethyl-6-cyano-2-hydroxybenzoate

• Inchi： 1S/C11H10BrNO3/c1-2-16-11(15)9-8(6-13)4-3-7(5-12)10(9)14/h3-4,14H,2,5H2,1H3
• InChI Key： OGFJKPCXQGENHY-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C#N)C(C(=O)OCC)=C1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.6
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 3-bromomethyl-6-cyano-2-hydroxybenzoate

Ethyl 3-bromomethyl-6-cyano-2-hydroxybenzoate (CAS No. 1807111-85-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-bromomethyl-6-cyano-2-hydroxybenzoate, identified by its CAS number 1807111-85-8, is a significant compound in the realm of pharmaceutical chemistry. This ester derivative of benzoic acid features a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a bromomethyl group and a cyano substituent on the aromatic ring imparts distinct reactivity, enabling its use in diverse synthetic pathways.

The compound's molecular structure, characterized by a hydroxyl group at the 2-position and an ethyl ester at the 1-position, contributes to its versatility in medicinal chemistry. The hydroxyl group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets, while the ester functionality allows for further derivatization through hydrolysis or transesterification reactions. These properties make Ethyl 3-bromomethyl-6-cyano-2-hydroxybenzoate a preferred choice for researchers developing novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of multifunctional intermediates like Ethyl 3-bromomethyl-6-cyano-2-hydroxybenzoate. The growing interest in kinase inhibitors, particularly those targeting cancer-related pathways, has spurred the demand for compounds that can undergo selective functionalization. The bromomethyl moiety serves as an excellent handle for Suzuki-Miyaura cross-coupling reactions, allowing for the introduction of aryl or heteroaryl groups. This capability is crucial for generating libraries of compounds with optimized pharmacokinetic profiles.

In addition to its role in kinase inhibitor synthesis, Ethyl 3-bromomethyl-6-cyano-2-hydroxybenzoate has found applications in the development of antimicrobial agents. The cyano group can be converted into an amine via catalytic hydrogenation, yielding derivatives with enhanced bioavailability and reduced toxicity. Such modifications are essential for designing drugs that can effectively combat resistant bacterial strains while minimizing side effects. The hydroxyl group also provides an opportunity for further derivatization into sugar-like moieties, which can improve solubility and membrane permeability.

The compound's utility extends beyond small-molecule drug synthesis. It has been explored as a precursor in the preparation of functionalized polymers and materials for biomedical applications. For instance, its incorporation into polyethylene glycol (PEG) chains can enhance the stability and bioavailability of therapeutic proteins. The ability to introduce multiple functional groups into a single molecular framework makes Ethyl 3-bromomethyl-6-cyano-2-hydroxybenzoate a versatile building block for advanced materials science.

From a synthetic chemistry perspective, Ethyl 3-bromomethyl-6-cyano-2-hydroxybenzoate exemplifies the elegance of modern synthetic strategies. Its synthesis typically involves multi-step reactions starting from commercially available benzoic acid derivatives. The bromination at the 3-position is achieved using brominating agents such as N-bromosuccinimide (NBS), followed by nucleophilic substitution to introduce the cyano group via copper-mediated cyanation. The final step involves esterification to yield the desired product with high regioselectivity and yield.

The growing emphasis on green chemistry has also influenced the synthesis of Ethyl 3-bromomethyl-6-cyano-2-hydroxybenzoate. Researchers are increasingly adopting solvent-free conditions and catalytic methods to minimize waste and energy consumption. For example, microwave-assisted organic synthesis has been employed to accelerate reaction times without compromising purity. Such innovations align with global efforts to promote sustainable pharmaceutical manufacturing practices.

The pharmacological potential of derivatives derived from Ethyl 3-bromomethyl-6-cyano-2-hydroxybenzoate continues to be explored in preclinical studies. Researchers are investigating its efficacy as an intermediate in antiviral and anti-inflammatory drug development. The cyano group's ability to form hydrogen bonds with biological targets suggests its utility in designing molecules that can modulate enzyme activity or receptor binding affinity. Preliminary data indicate promising results in inhibiting key enzymes involved in inflammatory pathways.

The compound's structural features also make it an attractive candidate for developing radiolabeled probes used in diagnostic imaging. By incorporating radioisotopes such as fluorine-18 or gallium-68 into its derivatives, researchers can create tracers that aid in visualizing biological processes non-invasively. This application is particularly relevant in oncology, where early detection of tumors is critical for improving patient outcomes.

In conclusion, Ethyl 3-bromomethyl-6-cyano-2-hydroxybenzoate (CAS No. 1807111-85-8) represents a cornerstone intermediate in contemporary pharmaceutical synthesis. Its unique structural attributes enable diverse applications across drug discovery, material science, and diagnostic imaging. As research progresses, new methodologies for its synthesis and derivatization will continue to emerge, further solidifying its importance in advancing therapeutic innovation.